Cas no 876522-44-0 (N-{4-(4-methylpiperidin-1-yl)sulfonylphenyl}pyridine-4-carboxamide)

• Product Name: N-{4-(4-methylpiperidin-1-yl)sulfonylphenyl}pyridine-4-carboxamide
• CAS No: 876522-44-0
• MF: C₁₈H₂₁N₃O₃S
• MW: 359.44264292717
• CID: 5556433
• PubChem ID: 4930405
• Update Time: 2025-06-12

N-{4-(4-methylpiperidin-1-yl)sulfonylphenyl}pyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-((4-methylpiperidin-1-yl)sulfonyl)phenyl)isonicotinamide
• N-{4-[(4-methylpiperidin-1-yl)sulfonyl]phenyl}pyridine-4-carboxamide
• N-[4-(4-methylpiperidin-1-yl)sulfonylphenyl]pyridine-4-carboxamide
• F3153-4987
• SMR000670935
• MLS001162264
• CHEMBL1610681
• STK948063
• HMS2982K09
• VU0510779-1
• 876522-44-0
• AKOS000500483
• N-{4-(4-methylpiperidin-1-yl)sulfonylphenyl}pyridine-4-carboxamide

• Inchi： 1S/C18H21N3O3S/c1-14-8-12-21(13-9-14)25(23,24)17-4-2-16(3-5-17)20-18(22)15-6-10-19-11-7-15/h2-7,10-11,14H,8-9,12-13H2,1H3,(H,20,22)
• InChI Key： LZZFTATUJJQOIF-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(C1C=CN=CC=1)=O)(N1CCC(C)CC1)(=O)=O

Computed Properties

• Exact Mass: 359.13036271g/mol
• Monoisotopic Mass: 359.13036271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 87.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-{4-(4-methylpiperidin-1-yl)sulfonylphenyl}pyridine-4-carboxamide

Professional Introduction to N-{4-(4-methylpiperidin-1-yl)sulfonylphenyl}pyridine-4-carboxamide (CAS No. 876522-44-0)

N-{4-(4-methylpiperidin-1-yl)sulfonylphenyl}pyridine-4-carboxamide, a compound with the chemical identifier CAS No. 876522-44-0, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in medicinal chemistry and drug development. The structural framework of this molecule, featuring a pyridine core and a sulfonylphenyl group linked through a piperidine moiety, positions it as a candidate for further exploration in therapeutic interventions.

The synthesis and characterization of N-{4-(4-methylpiperidin-1-yl)sulfonylphenyl}pyridine-4-carboxamide involve meticulous attention to detail, ensuring that the molecular structure is accurately represented and that the compound's properties are thoroughly understood. The presence of the 4-methylpiperidin-1-yl substituent is particularly noteworthy, as it introduces a unique electronic and steric environment that can influence the compound's interactions with biological targets. This feature makes it an attractive scaffold for designing molecules with specific pharmacological activities.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. N-{4-(4-methylpiperidin-1-yl)sulfonylphenyl}pyridine-4-carboxamide has emerged as a promising candidate in this context, particularly due to its ability to interact with key enzymes and receptors involved in cellular processes. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain enzymes, making it a potential lead for further development into therapeutic agents.

The pharmacological profile of N-{4-(4-methylpiperidin-1-yl)sulfonylphenyl}pyridine-4-carboxamide has been the subject of extensive research. Its molecular structure suggests that it may be capable of binding to proteins and enzymes in a manner that disrupts or modulates their function. This capability is particularly relevant in the context of diseases where aberrant enzyme activity plays a crucial role. For instance, studies have indicated that this compound may interfere with the activity of kinases, which are often overactive in cancer cells.

One of the most compelling aspects of N-{4-(4-methylpiperidin-1-yl)sulfonylphenyl}pyridine-4-carboxamide is its potential for further chemical modification. The presence of multiple functional groups, including amide and sulfonyl moieties, provides numerous opportunities for derivatization. By altering these functional groups, chemists can fine-tune the properties of the molecule, such as its solubility, bioavailability, and target specificity. This flexibility is crucial in drug discovery, where the optimization of molecular properties is essential for achieving desired pharmacological outcomes.

Recent advancements in computational chemistry have also contributed to our understanding of N-{4-(4-methylpiperidin-1-yl)sulfonylphenyl}pyridine-4-carboxamide. Molecular modeling techniques allow researchers to predict how this compound might interact with biological targets at an atomic level. These predictions are invaluable for guiding experimental efforts and for designing more effective derivatives. By integrating experimental data with computational insights, scientists can accelerate the drug discovery process and bring new treatments to patients more quickly.

The synthetic route to N-{4-(4-methylpiperidin-1-yl)sulfonylphenyl}pyridine-4-carboxamide involves several key steps that require precise control over reaction conditions. The introduction of the pyridine core and subsequent functionalization with the sulfonylphenyl group are critical stages in the synthesis. Each step must be carefully monitored to ensure high yield and purity, as impurities can significantly impact the compound's pharmacological activity.

In conclusion, N-{4-(4-methylpiperidin-1-yl)sulfonylphenyl}pyridine-4-carboxamide (CAS No. 876522-44-0) represents a promising entity in pharmaceutical research. Its unique structural features and potential interactions with biological targets make it an attractive candidate for further exploration. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel therapeutic agents.